Cas no 2002906-34-3 (1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2002906-34-3
• MF: C₁₀H₁₇ClO₂S
• MW: 236.758781194687
• CID: 6326139
• PubChem ID: 165869652
• Update Time: 2025-05-21

1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride
• 2002906-34-3
• 1-[(1-ethylcyclobutyl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1142989

• Inchi： 1S/C10H17ClO2S/c1-2-9(4-3-5-9)8-10(6-7-10)14(11,12)13/h2-8H2,1H3
• InChI Key： KGUJZDWJMSEBGN-UHFFFAOYSA-N
• SMILES： ClS(C1(CC1)CC1(CC)CCC1)(=O)=O

Computed Properties

• Exact Mass: 236.0637786g/mol
• Monoisotopic Mass: 236.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002906-34-3)

1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002906-34-3) is a specialized sulfonyl chloride derivative with a unique structural framework combining cyclobutyl and cyclopropyl moieties. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. Its molecular architecture, featuring a sulfonyl chloride functional group, enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds.

In recent years, the demand for high-purity intermediates like 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its application for developing small-molecule inhibitors and covalent modifiers, which are pivotal in targeting enzymes and receptors with high specificity. The compound’s CAS No. 2002906-34-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the cyclopropane and cyclobutane rings in 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride introduce steric constraints that can influence the reactivity and stereochemistry of downstream products. This property is exploited in asymmetric synthesis and catalysis, where rigid frameworks are often required to achieve desired selectivity. Additionally, the sulfonyl chloride group’s electrophilic nature facilitates nucleophilic substitutions, enabling rapid diversification of molecular scaffolds.

Environmental and green chemistry considerations have also shaped the discourse around compounds like 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride. Innovations in solvent-free reactions and catalytic processes aim to minimize waste and improve the sustainability of its applications. These trends align with broader industry shifts toward eco-friendly synthesis, a topic frequently queried in scientific forums and patent literature.

Analytical characterization of CAS No. 2002906-34-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Quality control is critical, as impurities can significantly impact performance in high-value applications. The compound’s stability under various conditions is another area of active investigation, with studies focusing on optimal storage and handling protocols.

In summary, 1-(1-ethylcyclobutyl)methylcyclopropane-1-sulfonyl chloride represents a compelling case study in the intersection of structural complexity and functional utility. Its role in advancing precision chemistry and molecular design continues to inspire innovation across multiple disciplines, cementing its status as a key building block in modern synthetic workflows.